Cas no 1018618-89-7 (1-2-(4-bromophenoxy)ethylpiperidin-4-amine)
1-2-(4-bromophenoxy)ethylpiperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinamine, 1-[2-(4-bromophenoxy)ethyl]-
- 1-[2-(4-Bromophenoxy)ethyl]piperidin-4-amine
- 1-2-(4-bromophenoxy)ethylpiperidin-4-amine
-
- MDL: MFCD10033813
- Inchi: 1S/C13H19BrN2O/c14-11-1-3-13(4-2-11)17-10-9-16-7-5-12(15)6-8-16/h1-4,12H,5-10,15H2
- InChI Key: MZYJWGIWBBZSPK-UHFFFAOYSA-N
- SMILES: N1(CCOC2=CC=C(Br)C=C2)CCC(N)CC1
Experimental Properties
- Density: 1.3±0.0 g/cm3
- Boiling Point: 393.9±0.0 °C at 760 mmHg
- Flash Point: 192.0±0.0 °C
- Vapor Pressure: 0.0±0.0 mmHg at 25°C
1-2-(4-bromophenoxy)ethylpiperidin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-2-(4-bromophenoxy)ethylpiperidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-146543-0.05g |
1-[2-(4-bromophenoxy)ethyl]piperidin-4-amine |
1018618-89-7 | 0.05g |
$600.0 | 2023-05-24 | ||
| Enamine | EN300-146543-0.1g |
1-[2-(4-bromophenoxy)ethyl]piperidin-4-amine |
1018618-89-7 | 0.1g |
$628.0 | 2023-05-24 | ||
| Enamine | EN300-146543-0.25g |
1-[2-(4-bromophenoxy)ethyl]piperidin-4-amine |
1018618-89-7 | 0.25g |
$657.0 | 2023-05-24 | ||
| Enamine | EN300-146543-0.5g |
1-[2-(4-bromophenoxy)ethyl]piperidin-4-amine |
1018618-89-7 | 0.5g |
$685.0 | 2023-05-24 | ||
| Enamine | EN300-146543-1.0g |
1-[2-(4-bromophenoxy)ethyl]piperidin-4-amine |
1018618-89-7 | 1g |
$714.0 | 2023-05-24 | ||
| Enamine | EN300-146543-2.5g |
1-[2-(4-bromophenoxy)ethyl]piperidin-4-amine |
1018618-89-7 | 2.5g |
$1399.0 | 2023-05-24 | ||
| Enamine | EN300-146543-5.0g |
1-[2-(4-bromophenoxy)ethyl]piperidin-4-amine |
1018618-89-7 | 5g |
$2070.0 | 2023-05-24 | ||
| Enamine | EN300-146543-10.0g |
1-[2-(4-bromophenoxy)ethyl]piperidin-4-amine |
1018618-89-7 | 10g |
$3069.0 | 2023-05-24 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00989030-1g |
1-[2-(4-Bromophenoxy)ethyl]piperidin-4-amine |
1018618-89-7 | 95% | 1g |
¥3514.0 | 2023-02-27 | |
| Matrix Scientific | 210190-2.500g |
1-[2-(4-Bromophenoxy)ethyl]piperidin-4-amine, 95% |
1018618-89-7 | 95% | 2.500g |
$1816.00 | 2023-09-11 |
1-2-(4-bromophenoxy)ethylpiperidin-4-amine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-2-(4-bromophenoxy)ethylpiperidin-4-amine
Introduction to 1-2-(4-Bromophenoxy)ethylpiperidin-4-amine (CAS No. 1018618-89-7)
1-2-(4-Bromophenoxy)ethylpiperidin-4-amine (CAS No. 1018618-89-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and the treatment of neurological disorders.
The chemical structure of 1-2-(4-Bromophenoxy)ethylpiperidin-4-amine consists of a piperidine ring linked to a bromophenyl group through an ethylene oxide bridge. This configuration imparts specific pharmacological properties that make it an attractive candidate for drug development. Recent studies have focused on elucidating the mechanisms by which this compound interacts with biological targets, providing valuable insights into its potential therapeutic uses.
In the context of medicinal chemistry, 1-2-(4-Bromophenoxy)ethylpiperidin-4-amine has been investigated for its ability to modulate serotonin and dopamine receptors. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. Research has shown that compounds with similar structures can influence these receptors, leading to potential applications in the treatment of conditions such as depression, anxiety, and Parkinson's disease.
One of the key areas of interest in the study of 1-2-(4-Bromophenoxy)ethylpiperidin-4-amine is its interaction with serotonin 5-HT2A receptors. These receptors are implicated in various psychiatric disorders, and compounds that can selectively modulate their activity have the potential to offer novel therapeutic approaches. Preclinical studies have demonstrated that 1-2-(4-Bromophenoxy)ethylpiperidin-4-amine exhibits selective binding to 5-HT2A receptors, suggesting its utility in developing more targeted and effective treatments for psychiatric conditions.
Beyond its potential as a therapeutic agent, 1-2-(4-Bromophenoxy)ethylpiperidin-4-amine has also been explored for its use as a research tool. Its ability to selectively interact with specific receptors makes it valuable for studying receptor function and signaling pathways. This can provide critical information for understanding disease mechanisms and identifying new drug targets.
In addition to its pharmacological properties, the synthesis and chemical stability of 1-2-(4-Bromophenoxy)ethylpiperidin-4-amine are important considerations for its practical application. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and development purposes.
The safety profile of 1-2-(4-Bromophenoxy)ethylpiperidin-4-amine is another critical aspect that has been extensively studied. Toxicology assessments have shown that this compound exhibits a favorable safety profile at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.
The future prospects for 1-2-(4-Bromophenoxy)ethylpiperidin-4-amine are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including neurology and psychiatry. Collaborative efforts between academic institutions and pharmaceutical companies are driving the development of this compound towards clinical trials and eventual commercialization.
In conclusion, 1-2-(4-Bromophenoxy)ethylpiperidin-4-amine (CAS No. 1018618-89-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it a promising candidate for the development of novel therapeutic agents. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of neurological disorders and improving patient outcomes.
1018618-89-7 (1-2-(4-bromophenoxy)ethylpiperidin-4-amine) Related Products
- 494774-31-1(Piperidine, 1-[2-(2-bromophenoxy)ethyl]-2,2,6,6-tetramethyl-)
- 494773-43-2(Phenol, 4-bromo-3-[2-(1-piperidinyl)ethoxy]-)
- 195530-26-8(Pyrrolidine, 1-[2-[(6-bromo-2-naphthalenyl)oxy]ethyl]-)
- 864424-01-1(1-[2-(2-BROMOPHENOXY)ETHYL]-PIPERIDINE)
- 554430-68-1(1-(2-(3-Bromophenoxy)ethyl)piperidine)
- 399016-75-2(Piperidine,1-[2-(4-bromophenoxy)ethyl]-, hydrochloride (1:1))
- 1081-73-8(1-[2-(4-bromophenoxy)ethyl]pyrrolidine)
- 23136-18-7(1-(2-(3-Bromophenoxy)ethyl)pyrrolidine)
- 494773-88-5(Piperidine, 1-[2-(2-bromophenoxy)ethyl]-2,2,6-trimethyl-)
- 836-58-8(1-2-(4-Bromophenoxy)ethylpiperidine)